Cas no 312922-11-5 (5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid)

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a 4-methylphenyl group at the 5-position and a trifluoromethyl group at the 7-position. The carboxylic acid functionality at the 2-position enhances its potential for further derivatization, making it a versatile intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, while the aromatic methyl substitution may influence binding interactions in target applications. This compound is particularly valuable in the synthesis of biologically active molecules, offering a balance of reactivity and stability for exploratory studies in drug discovery and material science.
5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid structure
312922-11-5 structure
Product Name:5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid
CAS No:312922-11-5
MF:C15H10F3N3O2
MW:321.254013538361
MDL:MFCD01528024
CID:3069786
PubChem ID:3124928
Update Time:2025-06-08

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)-4-trifluoromethylpyrazolo[1,5-a]pyrimidine-7-carboxylic
    • 5-(4-methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • CS-0314932
    • SR-01000596989-1
    • 5-(p-Tolyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
    • STK504029
    • CCG-106916
    • AKOS000556171
    • H24141
    • 5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-[1,5-a]pyrimidine-2-carboxylic acid
    • SR-01000596989
    • 5-(p-Tolyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylicacid
    • MFCD01528024
    • LS-02342
    • ALBB-006607
    • SCHEMBL6030712
    • KEAFDTIBGLXITO-UHFFFAOYSA-N
    • 312922-11-5
    • 5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid
    • MDL： MFCD01528024
    • Inchi： 1S/C15H10F3N3O2/c1-8-2-4-9(5-3-8)10-6-12(15(16,17)18)21-13(19-10)7-11(20-21)14(22)23/h2-7H,1H3,(H,22,23)
    • InChI Key： KEAFDTIBGLXITO-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C2C=CC(C)=CC=2)=NC2=CC(C(=O)O)=NN12)(F)F

Computed Properties

  • Exact Mass: 321.07251106Da
  • Monoisotopic Mass: 321.07251106Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 67.5Ų

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid Security Information

  • HazardClass：IRRITANT

5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid Pricemore >>

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5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
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5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:312922-11-5)5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid
Order Number:A1155656
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:29
Price ($):291.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:312922-11-5)5-(4-Methylphenyl)-7-(trifluoromethyl)pyrazolo-1,5-apyrimidine-2-carboxylic acid
A1155656
Purity:99%
Quantity:1g
Price ($):291.0
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